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Compound of Interest

Compound Name: Scopolamine hydrobromide

Cat. No.: B192344

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Scopolamine hydrobromide, a potent tropane alkaloid. Adherence to
these procedural steps is critical for minimizing risk and ensuring operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Scopolamine hydrobromide is classified as a hazardous substance, being very toxic by
inhalation, in contact with skin, and if swallowed.[1] It is crucial to avoid all personal contact,
including the inhalation of dust.[1][2] The following personal protective equipment is mandatory
when handling this compound.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye Protection Safety goggles with side protection.[3][4]

Chemical-resistant gloves (e.qg., nitrile or low-
protein, powder-free latex). Double gloving
should be considered.[1][3][4] Contaminated

Hand Protection

gloves should be replaced immediately.

For quantities up to 500 grams, a laboratory
] coat is suitable. For quantities up to 1 kilogram,
Body Protection )
a disposable laboratory coat or coverall of low

permeability is recommended.[1]

A NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a dust/mist
Respiratory Protection filter is required where the neat chemical is

handled.[5] In situations with potential for dust

generation, a respirator is essential.[1][2]

oth Protective shoe covers and a head covering are
er
also recommended.[1]

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Scopolamine hydrobromide.

Route of Exposure Species LD50 Value
Oral Rat 1270 mg/kg
Oral Mouse 1880 mg/kg
Subcutaneous Rat 3800 mg/kg

LD50: The lethal dose for 50% of the test population.

Safe Handling and Storage Protocols

Handling:
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e Work under a chemical fume hood.[2]

¢ Avoid generating dust.[1][2] Use dry clean-up procedures and avoid sweeping.[1]

e Ground all equipment containing the material to prevent static discharge.

e Avoid contact with skin, eyes, and clothing.[1][3][4][6]

e Do not eat, drink, or smoke in areas where the chemical is handled.[2][6]

e Wash hands thoroughly after handling.[1][2][6]

Storage:

Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated area.[2][5]

[7]

The recommended storage temperature is between 15-25 °C.[3]

Store locked up or in an area accessible only to qualified or authorized personnel.[2]

Avoid strong acids, bases, and oxidizing agents.[1][5]

Spill and Emergency Procedures

Minor Spills:

e Clean up spills immediately.[1]

o Wear appropriate PPE.[1]

o Dampen the spilled solid material with water to prevent dusting.[1][5]
e Use dry clean-up procedures; do not sweep.[1]

e Vacuum up the material with a HEPA-filtered vacuum cleaner.[1]

¢ Place the collected material in a suitable, sealed container for disposal.[1][3][4]
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e Wash the contaminated area with soap and water.[5]

Major Spills:

e Evacuate the area and move upwind.[1]

o Alert emergency responders and inform them of the location and nature of the hazard.[1]

e Only personnel with appropriate training and full-body protective clothing with breathing
apparatus should enter the area.[1]

Emergency First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][3]

« Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water. Seek immediate medical attention.[2][3][4]

e Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[3][4]

e Ingestion: Rinse the mouth immediately and drink plenty of water. Do NOT induce vomiting.
Seek immediate medical attention.[2][3][4]

Disposal Plan

All waste containing Scopolamine hydrobromide must be handled as hazardous waste in
accordance with local, state, and federal regulations.[1] Puncture containers to prevent re-use
and dispose of them at an authorized landfill.[1] Used transdermal patches should be folded in
half with the sticky sides together and disposed of in the household trash, out of reach of
children and pets.[8][9][10]

Workflow for Scopolamine Hydrobromide Spill
Response
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Scopolamine Hydrobromide Spill Response
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Caption: Workflow for handling a Scopolamine hydrobromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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